Cas no 868228-50-6 (3-(2-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea)

• Product Name: 3-(2-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
• CAS No: 868228-50-6
• MF: C₂₁H₂₇ClN₄S
• MW: 402.983882188797
• CID: 6416041
• PubChem ID: 3650697
• Update Time: 2025-10-31

3-(2-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
• 3-(2-chlorophenyl)-1-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
• AKOS024610497
• 1-(2-chlorophenyl)-3-(1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl)thiourea
• 868228-50-6
• F1810-0013
• 1-(2-chlorophenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea

• Inchi： 1S/C21H27ClN4S/c1-16(23-21(27)24-19-11-7-6-10-18(19)22)20(17-8-4-3-5-9-17)26-14-12-25(2)13-15-26/h3-11,16,20H,12-15H2,1-2H3,(H2,23,24,27)
• InChI Key： WJFJCKIMYLSMDE-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NC(C)C(N1CCN(C)CC1)C1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 402.1644957g/mol
• Monoisotopic Mass: 402.1644957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-(2-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea

Comprehensive Overview of 3-(2-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea (CAS No. 868228-50-6)

The compound 3-(2-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea (CAS No. 868228-50-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiourea moiety and a 4-methylpiperazine group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential interactions with biological targets, given the presence of the chlorophenyl and phenyl rings, which are known to influence binding affinity and selectivity.

In recent years, the demand for novel compounds like 3-(2-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea has surged due to advancements in drug discovery and personalized medicine. The compound's CAS No. 868228-50-6 is frequently searched in academic databases and chemical registries, reflecting its relevance in modern research. Its structural complexity and functional groups make it a subject of interest for studies involving enzyme inhibition, receptor modulation, and molecular docking simulations.

One of the key reasons for the growing popularity of this compound is its potential application in addressing neurodegenerative diseases and metabolic disorders. The 4-methylpiperazin-1-yl group, in particular, is a common pharmacophore found in many FDA-approved drugs, suggesting its versatility in therapeutic design. Additionally, the thiourea linkage provides a stable framework for further chemical modifications, enabling researchers to explore its derivatives for enhanced bioactivity.

From a synthetic chemistry perspective, the preparation of 3-(2-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea involves multi-step reactions, including amine coupling and thiourea formation. These processes are often optimized for yield and purity, as the compound's efficacy in biological assays depends heavily on its structural integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its quality.

The compound's CAS No. 868228-50-6 is also a focal point in discussions about green chemistry and sustainable synthesis. Researchers are exploring eco-friendly solvents and catalysts to minimize environmental impact during its production. This aligns with broader industry trends toward green pharmaceuticals and reduced carbon footprints in chemical manufacturing.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that its structural features may interact with specific kinase enzymes, which are critical targets in oncology. While further validation is needed, these findings have sparked optimism about its utility in developing next-generation targeted therapies.

In summary, 3-(2-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea (CAS No. 868228-50-6) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to materials science, underscore its importance in contemporary research. As scientific inquiries continue to evolve, this compound is poised to remain a topic of significant interest and exploration.